Cas no 55090-57-8 (6-Methoxy-2-naphthalenecarboxylic acid phenyl ester)
55090-57-8 structure
Product Name:6-Methoxy-2-naphthalenecarboxylic acid phenyl ester
CAS No:55090-57-8
MF:C18H14O3
MW:278.301965236664
CID:2187907
Update Time:2023-08-05
6-Methoxy-2-naphthalenecarboxylic acid phenyl ester Chemical and Physical Properties
Names and Identifiers
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- 6-Methoxy-2-naphthalenecarboxylic acid phenyl ester
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- Inchi: 1S/C18H14O3/c1-20-17-10-9-13-11-15(8-7-14(13)12-17)18(19)21-16-5-3-2-4-6-16/h2-12H,1H3
- InChI Key: XXLOFIMWPLUFRM-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC2=CC(C(=O)OC3C=CC=CC=3)=CC=C2C=1
Computed Properties
- Exact Mass: 278.094
- Monoisotopic Mass: 278.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5
6-Methoxy-2-naphthalenecarboxylic acid phenyl ester Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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